![molecular formula C17H25FN2O7S B6245192 tert-butyl N-[4-({[(tert-butoxy)carbonyl]amino}methyl)-2-[(fluorosulfonyl)oxy]phenyl]carbamate CAS No. 2411240-25-8](/img/new.no-structure.jpg)
tert-butyl N-[4-({[(tert-butoxy)carbonyl]amino}methyl)-2-[(fluorosulfonyl)oxy]phenyl]carbamate
Description
The compound “tert-butyl N-[4-({[(tert-butoxy)carbonyl]amino}methyl)-2-[(fluorosulfonyl)oxy]phenyl]carbamate” is a complex organic molecule. It likely contains a tert-butoxycarbonyl (Boc) group, which is commonly used as a protecting group in organic synthesis . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
Synthesis Analysis
The synthesis of such a compound would likely involve the introduction of the Boc group into the molecule. A straightforward method for the direct introduction of the Boc group into a variety of organic compounds has been developed using flow microreactor systems . The reactions take place under room temperature conditions for 1–4 h with yields up to 90% .Chemical Reactions Analysis
The Boc group in the compound can be removed or “deprotected” using certain methods. One such method involves the use of strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . Another method involves the use of oxalyl chloride in methanol .Future Directions
The future directions for this compound could involve further exploration of its potential uses in organic synthesis, particularly given the utility of the Boc group as a protecting group . Additionally, new methods for the synthesis and deprotection of Boc-containing compounds could also be explored .
Properties
CAS No. |
2411240-25-8 |
|---|---|
Molecular Formula |
C17H25FN2O7S |
Molecular Weight |
420.5 |
Purity |
95 |
Origin of Product |
United States |
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